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Compound of Interest

Compound Name: 3',5'-Dimethoxybiphenyl-3-ol

Cat. No.: B3290886 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical structure, properties,

and potential synthesis of 3',5'-Dimethoxybiphenyl-3-ol. While specific experimental data for

this compound is limited in publicly accessible literature, this document compiles available

information and outlines established methodologies for the synthesis and characterization of

structurally related biphenyl derivatives. This guide is intended to serve as a foundational

resource for researchers and professionals engaged in the fields of medicinal chemistry,

organic synthesis, and drug discovery.

Chemical Structure and Nomenclature
IUPAC Name: 3',5'-Dimethoxy-[1,1'-biphenyl]-3-ol

CAS Number: 868666-20-0

Chemical Formula: C₁₄H₁₄O₃

Molecular Weight: 230.26 g/mol

Structure:

Chemical structure of 3',5'-Dimethoxybiphenyl-3-ol
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(Note: An image of the chemical structure would be placed here.)

The structure consists of a biphenyl backbone. One phenyl ring is substituted with a hydroxyl

group at the 3-position. The second phenyl ring is substituted with two methoxy groups at the 3'

and 5' positions.

Physicochemical Properties
Quantitative experimental data for 3',5'-Dimethoxybiphenyl-3-ol is not readily available in the

surveyed literature. The following table summarizes predicted physicochemical properties.

Property Predicted Value Source

Boiling Point 395.0 ± 32.0 °C [1]

Density 1.144 ± 0.06 g/cm³ [1]

pKa 9.55 ± 0.10 [1]

Synthesis Protocols
A specific experimental protocol for the synthesis of 3',5'-Dimethoxybiphenyl-3-ol has not

been detailed in the available literature. However, the Suzuki-Miyaura cross-coupling reaction

is a widely employed and versatile method for the synthesis of unsymmetrical biphenyls and

represents a highly probable synthetic route.

Proposed Synthetic Pathway: Suzuki-Miyaura Coupling
The synthesis of 3',5'-Dimethoxybiphenyl-3-ol can be envisioned through the palladium-

catalyzed cross-coupling of a protected 3-bromophenol with 3,5-dimethoxyphenylboronic acid.

Workflow Diagram:
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Reactants

Synthesis Steps Product
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3,5-Dimethoxyphenylboronic Acid

Suzuki-Miyaura Coupling
Protected 3-Bromophenol

Deprotection
Protected Biphenyl

3',5'-Dimethoxybiphenyl-3-ol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3290886?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound Synthesis
(3',5'-Dimethoxybiphenyl-3-ol)

In vitro Screening
(e.g., Cytotoxicity Assays)

Target Identification

Active Hit

Signaling Pathway Analysis

Lead Optimization

Preclinical Studies

Clinical Trials

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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